Cas no 42806-90-6 (ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate)

• Product Name: ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate
• CAS No: 42806-90-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD20441241
• CID: 928454
• PubChem ID: 181741
• Update Time: 2025-06-11

ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate
• 2-(4-hydroxyphenoxy)-2-methyl propionic acid ethyl ester
• 2-(4-hydroxyphenoxy)-2-methylpropanoic acid ethyl ester
• 2-(4-hydroxy-phenoxy)-2-methylpropionic acid ethyl ester
• 2-(4-hydroxy-phenoxy)-2-methyl-propionic acid ethyl ester
• 2-(4-Hydroxyphenoxy)-2-methyl-propionsaeure-ethylester
• AC1L49L8
• Ethyl (p-hydroxyphenoxy)isobutyrate
• ethyl 2-(4-hydroxyphenoxy)-2-methylpropionate
• ethyl 2-(4-hydroxyphenoxy)isobutyrate
• Propanoic acid, 2-(4-hydroxyphenoxy)-2-methyl-, ethyl ester
• SureCN199420
• A1-08857
• SCHEMBL199420
• NSC 171661
• 2-(4-hydroxy-phenoxy)-2-methyl- propionic acid ethyl ester
• 2-(4-Hydroxyphenoxy)-2-methylpropionic acid ethyl ester
• Ethyl 2-(4-hydroxy-phenoxy)-2-methyl-propionate
• Ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate #
• DB-364073
• DTXSID30962708
• UNII-VMV7N7KV4W
• NSC171661
• Ethyl2-(4-hydroxyphenoxy)-2-methylpropanoate
• VMV7N7KV4W
• NSC-171661
• ethyl 2-methyl-2-(4-hydroxyphenoxy)propionate
• 42806-90-6

• MDL： MFCD20441241
• Inchi： 1S/C12H16O4/c1-4-15-11(14)12(2,3)16-10-7-5-9(13)6-8-10/h5-8,13H,4H2,1-3H3
• InChI Key： GYPAUSRXYPLNAP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• LogP: 2.11270

Additional information on ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate

Ethyl 2-(4-Hydroxyphenoxy)-2-Methylpropanoate: A Comprehensive Overview

Ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate, also known by its CAS number 42806-90-6, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of esters and is characterized by its unique structural features, which include a phenoxy group attached to a methylpropanoate moiety. The presence of the hydroxyl group on the aromatic ring introduces additional functional complexity, making it a versatile molecule for further chemical modifications and applications.

Recent studies have highlighted the potential of ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate in the field of agrochemistry. Researchers have explored its role as a plant growth regulator, demonstrating its ability to influence key physiological processes such as root development and stress tolerance in crops. These findings suggest that this compound could be utilized in sustainable agricultural practices to enhance crop yields under adverse environmental conditions.

In addition to its agricultural applications, ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate has shown promise in the pharmaceutical industry. Preclinical studies have indicated that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for drug development targeting chronic inflammatory diseases. The hydroxyl group on the aromatic ring plays a crucial role in these biological activities, underscoring the importance of functional group diversity in medicinal chemistry.

The synthesis of ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with the growing demand for green chemistry practices in the industry.

From a structural perspective, ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate exhibits interesting stereochemical properties due to the presence of chiral centers in its structure. This has led to investigations into its enantiomeric forms and their respective biological activities, which could pave the way for chiral drug design and asymmetric synthesis techniques.

In conclusion, ethyl 2-(4-hydroxyphenoxy)-2-methylpropanoate (CAS No. 42806-90-6) is a multifaceted compound with diverse applications across various scientific domains. Its structural features and functional groups make it an attractive candidate for further research and development, particularly in agriculture and pharmaceuticals. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.